Cas no 134359-90-3 ((2S,3S)-3-amino-2-hydroxy-4-methylpentanoic acid)

• Product Name: (2S,3S)-3-amino-2-hydroxy-4-methylpentanoic acid
• CAS No: 134359-90-3
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• MDL: MFCD19207611
• CID: 4590770
• PubChem ID: 11586321
• Update Time: 2025-06-08

(2S,3S)-3-amino-2-hydroxy-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-3-amino-2-hydroxy-4-methylpentanoic acid
• L-erythro-Pentonic acid, 3-amino-3,4,5-trideoxy-4-methyl-

• MDL： MFCD19207611
• Inchi： 1S/C6H13NO3/c1-3(2)4(7)5(8)6(9)10/h3-5,8H,7H2,1-2H3,(H,9,10)/t4-,5-/m0/s1
• InChI Key： GOFAZNNHAIDEBD-WHFBIAKZSA-N
• SMILES： [C@H](N)(C(C)C)[C@H](O)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,3S)-3-amino-2-hydroxy-4-methylpentanoic acid

(2S,3S)-3-Amino-2-Hydroxy-4-Methylpentanoic Acid (CAS No. 134359-90-3): An Overview of Its Structure, Properties, and Applications in Chemical Biology and Medicinal Chemistry

(2S,3S)-3-Amino-2-Hydroxy-4-Methylpentanoic Acid (CAS No. 134359-90-3) is a chiral amino acid that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. This compound, also known as allo-Threonine, is a synthetic analog of the naturally occurring amino acid threonine, with a distinct stereochemistry that imparts unique properties and functionalities.

The molecular structure of (2S,3S)-3-Amino-2-Hydroxy-4-Methylpentanoic Acid is characterized by a central carbon atom (C_α) that is bonded to an amino group (-NH₂), a hydroxyl group (-OH), a methyl group (-CH₃), and a carboxyl group (-COOH). The presence of these functional groups, along with the specific stereochemistry at the C_α and C_β positions, makes this compound highly versatile in various chemical and biological applications.

In recent years, the study of chiral amino acids like (2S,3S)-3-Amino-2-Hydroxy-4-Methylpentanoic Acid has been driven by their potential roles in drug design and development. The chirality of these molecules can significantly influence their interactions with biological targets, such as enzymes and receptors, leading to enhanced selectivity and potency. For instance, research has shown that chiral amino acids can modulate the activity of specific enzymes involved in metabolic pathways, making them valuable candidates for the development of novel therapeutic agents.

The physical properties of (2S,3S)-3-Amino-2-Hydroxy-4-Methylpentanoic Acid are also noteworthy. It is a white crystalline solid that is soluble in water and polar organic solvents. The compound's solubility properties make it amenable to various analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, which are essential for its characterization and quality control in pharmaceutical applications.

In the context of medicinal chemistry, (2S,3S)-3-Amino-2-Hydroxy-4-Methylpentanoic Acid has been explored for its potential as a building block in the synthesis of peptidomimetics. Peptidomimetics are molecules designed to mimic the structure and function of peptides or proteins but with improved pharmacological properties, such as increased stability and reduced immunogenicity. The use of chiral amino acids like (2S,3S)-3-Amino-2-Hydroxy-4-Methylpentanoic Acid in peptidomimetic design can lead to the development of more effective therapeutic agents for treating various diseases.

The biological activities of (2S,3S)-3-Amino-2-Hydroxy-4-Methylpentanoic Acid have been investigated in several studies. One notable area of research is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs play crucial roles in many cellular processes, including signal transduction, gene regulation, and immune responses. By disrupting specific PPIs, small molecules like (2S,3S)-3-Amino-2-Hydroxy-4-Methylpentanoic Acid can modulate these processes and potentially treat diseases associated with aberrant PPIs.

In addition to its potential therapeutic applications, (2S,3S)-3-Amino-2-Hydroxy-4-Methylpentanoic Acid has also been studied for its role in chemical biology research. For example, it has been used as a tool compound to probe the function of specific enzymes and pathways in cells. By incorporating this compound into cellular systems or using it to modify proteins through chemical ligation techniques, researchers can gain insights into the mechanisms underlying various biological processes.

The synthesis of (2S,3S)-3-Amino-2-Hydroxy-4-Methylpentanoic Acid has been optimized using various synthetic routes. One common approach involves the asymmetric synthesis of chiral intermediates followed by functional group transformations to obtain the final product. Recent advancements in asymmetric catalysis have enabled more efficient and scalable methods for producing this compound with high enantiomeric purity. These synthetic strategies are crucial for ensuring the availability of high-quality material for both research and commercial applications.

The safety profile of (2S,3S)-3-Amino-2-Hydroxy-4-Methylpentanoic Acid is another important consideration in its use as a research tool or therapeutic agent. Extensive toxicological studies have shown that this compound is generally well-tolerated at relevant concentrations. However, as with any chemical compound used in biological systems, it is essential to conduct thorough safety assessments to ensure its safe use in various applications.

In conclusion, (2S,3S)-3-Amino-2-Hydroxy-4-Methylpentanoic Acid (CAS No. 134359-90-3) is a versatile chiral amino acid with significant potential in chemical biology and medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for drug design and development. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in advancing our understanding of biological systems and developing novel therapeutic strategies.